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Compound of Interest

Compound Name: Disperse Red 11

Cat. No.: B1330411 Get Quote

Technical Support Center: Disperse Red 11
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Disperse Red 11. Our aim is to help you resolve common issues, such as precipitation in stock

solutions, to ensure the success of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is Disperse Red 11 and what are its key properties?

Disperse Red 11 is an anthraquinone-based dye.[1] It is commonly used in the plastics and

textile industries and for various research applications.[1][2] Key properties are summarized in

the table below.
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Property Value

Chemical Name 1,4-diamino-2-methoxy-9,10-anthraquinone[1]

Molecular Formula C₁₅H₁₂N₂O₃[1]

Molecular Weight 268.27 g/mol

Appearance Black powder

Melting Point Approximately 242 °C

Maximum Absorption (λmax) Approximately 520 nm

Q2: In which solvents is Disperse Red 11 soluble?

Disperse Red 11 is insoluble in water. It is known to be soluble in organic solvents such as

ethanol and acetone. For optimal stock solution preparation, it is recommended to use high-

purity, anhydrous solvents.

Q3: What are the common causes of Disperse Red 11 precipitation in stock solutions?

Precipitation of Disperse Red 11 from a stock solution can be attributed to several factors:

Solvent Choice: Using a solvent in which the dye has low solubility.

High Concentration: Exceeding the solubility limit of Disperse Red 11 in the chosen solvent.

Temperature Fluctuations: The solubility of many dyes, including Disperse Red 11, is

dependent on temperature. A decrease in temperature can lead to precipitation, especially in

saturated or near-saturated solutions.

pH Sensitivity: Disperse Red 11 is best used within a pH range of 4-7. Significant deviations

from this range can affect its stability and solubility.

Contamination: The presence of water, metal ions, or other impurities can reduce the

solubility of the dye or cause it to aggregate and precipitate.
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This guide provides a systematic approach to identifying and resolving issues with Disperse
Red 11 precipitation.

Problem: Precipitate is observed in the Disperse Red 11
stock solution.
Below is a troubleshooting workflow to diagnose and solve the issue.

Precipitate Observed in Stock Solution

Was the correct solvent used?

Is the concentration too high?

Yes

Use an appropriate anhydrous solvent (e.g., DMSO, DMF, Ethanol).

No

Was the solution exposed to temperature changes?

No

Prepare a more dilute solution. Determine solubility limit via serial dilution.

Yes

Check for Contamination

No

Gently warm the solution to redissolve. Store at a constant temperature.

Yes

Use high-purity solvents. Ensure glassware is clean and dry.

Click to download full resolution via product page

A flowchart for troubleshooting Disperse Red 11 precipitation.
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Experimental Protocols
Protocol 1: Preparation of a Disperse Red 11 Stock Solution

This protocol outlines the steps for preparing a stable stock solution of Disperse Red 11.

Preparation Storage

Weigh Disperse Red 11 Add Anhydrous Solvent (e.g., DMSO) Vortex/Sonicate until Dissolved Store in a tightly sealed vial Protect from light Store at a constant temperature

Click to download full resolution via product page

Workflow for preparing a Disperse Red 11 stock solution.

Methodology:

Weighing the Dye: Accurately weigh the desired amount of Disperse Red 11 powder in a

clean, dry microcentrifuge tube or vial.

Solvent Addition: Add the appropriate volume of a high-purity, anhydrous solvent (e.g.,

dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)) to achieve the desired

concentration.

Dissolution: Vortex the mixture thoroughly. If necessary, use a sonicator to aid dissolution.

Visually inspect the solution to ensure all particles are dissolved.

Storage: Store the stock solution in a tightly sealed, light-protected vial at a constant

temperature. For long-term storage, consider aliquoting to avoid repeated freeze-thaw cycles

if stored at low temperatures.

Protocol 2: Determining the Approximate Solubility of Disperse Red 11

This protocol can be used to estimate the solubility of Disperse Red 11 in a particular solvent.

Methodology:
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Prepare a Saturated Solution: Add an excess amount of Disperse Red 11 to a known

volume of the solvent in a sealed vial.

Equilibrate: Agitate the mixture at a constant temperature for an extended period (e.g., 24

hours) to ensure equilibrium is reached.

Separate Undissolved Solid: Centrifuge the mixture to pellet the undissolved solid.

Quantify Dissolved Dye: Carefully remove a known volume of the supernatant and determine

the concentration of the dissolved dye using a spectrophotometer by measuring the

absorbance at its λmax (approximately 520 nm). A standard curve of known concentrations

should be used for accurate quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1330411?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

